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Compound of Interest

Compound Name: 5,5-dimethyltetrahydrofuran-3-ol

Cat. No.: B1294789 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides a comprehensive, step-by-step guide for the proper and safe disposal

of 5,5-dimethyltetrahydrofuran-3-ol, ensuring the safety of laboratory personnel and

compliance with environmental regulations. Given the absence of a specific Safety Data Sheet

(SDS) for 5,5-dimethyltetrahydrofuran-3-ol, a conservative approach based on the known

hazards of similar substituted tetrahydrofuran compounds is mandated. These related

compounds are classified as flammable or combustible liquids and may form explosive

peroxides.[1][2] Therefore, 5,5-dimethyltetrahydrofuran-3-ol must be treated as hazardous

waste unless a formal hazard assessment proves otherwise.

Immediate Safety and Operational Plan
1. Hazardous Waste Determination:

The first critical step is to classify the waste. Due to the flammable nature of similar

compounds, 5,5-dimethyltetrahydrofuran-3-ol should be presumed to be a flammable liquid.

[2][3] It may also be a peroxide-former.[2][4] As such, it must be handled as hazardous waste.

2. Personal Protective Equipment (PPE):

Before handling the chemical, all personnel must wear appropriate PPE:

Flame-retardant lab coat.
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Chemical splash goggles and a face shield.

Chemically resistant gloves (e.g., nitrile).

Closed-toe shoes.

3. Waste Collection and Storage:

Container: Use a designated, properly labeled, and chemically compatible waste container.

The container must have a secure, tight-fitting lid.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "5,5-dimethyltetrahydrofuran-3-ol," and the associated hazards

(e.g., "Flammable Liquid").

Segregation: Store the waste container in a designated Satellite Accumulation Area (SAA).[1]

Crucially, this waste must be segregated from incompatible materials, especially strong

oxidizing agents, acids, and bases.[1][5]

Closure: Keep the waste container closed at all times except when adding waste.

Step-by-Step Disposal Protocol
Preparation: Ensure all necessary PPE is worn and the SAA is ready for waste

accumulation.

Transfer: Carefully transfer the 5,5-dimethyltetrahydrofuran-3-ol waste into the designated

hazardous waste container using a funnel to prevent spills.

Secure Container: Tightly seal the waste container lid immediately after the transfer.

Decontamination: Decontaminate any equipment used for the transfer, such as funnels or

beakers. The rinsate should also be collected as hazardous waste.

Storage: Place the sealed container in the designated SAA, ensuring it is segregated from

incompatible chemicals.
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Waste Pickup: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

company. Do not attempt to dispose of this chemical down the drain or in regular trash.[6]

Quantitative Data Summary of Structurally Similar
Compounds
To provide context for the potential hazards of 5,5-dimethyltetrahydrofuran-3-ol, the following

table summarizes key data from similar compounds.

Compound
Name

CAS
Number

Molecular
Formula

Flash Point
Boiling
Point

Hazard
Classificati
ons

(R)-

Tetrahydrofur

an-3-ol

86087-24-3 C4H8O2
82 °C / 179.6

°F[1]

181 °C /

357.8 °F[1]

Combustible

liquid[1]

Tetrahydro-

2,5-

dimethylfuran

1003-38-9 C6H12O Not Available 90 - 92 °C[3]
Flammable

liquid[3]

2,5-

Dimethylfuran
625-86-5 C6H6O Not Available 92 - 94 °C[7]

Highly

flammable

liquid and

vapor[7]

Experimental Workflow and Decision-Making
The following diagram outlines the logical workflow for the proper disposal of 5,5-
dimethyltetrahydrofuran-3-ol.
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Caption: Disposal workflow for 5,5-dimethyltetrahydrofuran-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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